Cas no 1806846-55-8 (Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-acetate)

• Product Name: Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-acetate
• CAS No: 1806846-55-8
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4878234
• Update Time: 2025-05-19

Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-acetate

• Inchi： 1S/C11H10F2N2O2/c1-6-3-7(4-9(16)17-2)8(5-14)15-10(6)11(12)13/h3,11H,4H2,1-2H3
• InChI Key： HJBFVIBWNSTFHV-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(=C(C#N)N=1)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-acetate

Recent Advances in the Study of Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-acetate (CAS: 1806846-55-8)

Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-acetate (CAS: 1806846-55-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine backbone and difluoromethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a key subject of investigation for drug discovery and development.

The synthesis of Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-acetate has been optimized to achieve higher yields and purity, which is critical for its application in medicinal chemistry. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of its chemical behavior and reactivity.

In terms of biological activity, preliminary studies have demonstrated that Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-acetate exhibits notable inhibitory effects on specific enzymatic pathways. For instance, it has been shown to modulate the activity of kinases involved in inflammatory and oncogenic processes. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting diseases such as cancer and autoimmune disorders.

Furthermore, recent in vitro and in vivo studies have explored the pharmacokinetic and pharmacodynamic properties of this compound. Results indicate favorable absorption and distribution profiles, along with manageable toxicity levels, which are essential for its progression into preclinical trials. The incorporation of the difluoromethyl group has been particularly highlighted for its role in enhancing metabolic stability and bioavailability.

The therapeutic potential of Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-acetate is further supported by its ability to interact with specific molecular targets. Computational modeling and molecular docking studies have provided insights into its binding mechanisms, revealing high affinity for certain protein domains. These insights are invaluable for the rational design of derivatives with improved efficacy and selectivity.

Despite these promising developments, challenges remain in the optimization of this compound for clinical use. Issues such as off-target effects and the need for further toxicity profiling are areas of ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-acetate (CAS: 1806846-55-8) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities position it as a promising candidate for the development of next-generation therapeutics. Continued research and development efforts will be crucial in unlocking its full potential and addressing the remaining challenges in its path to clinical application.